Cas no 24664-56-0 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-)

3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)- structure
24664-56-0 structure
Product Name:3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-
CAS No:24664-56-0
Molecular Formula:C15H17N3O
Molecular Weight:255.31498
CID:266727
PubChem ID:3038283

3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)- Properties

Names and Identifiers

    • 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-
    • (4Z)-5-methyl-2-phenyl-4-(pyrrolidin-1-ylmethylidene)pyrazol-3-one
    • 2-Pyrazolin-5-one, 3-methyl-1-phenyl-4-((1-pyrrolidinyl)methylene)-
    • 24664-56-0
    • 3-Methyl-1-phenyl-4-((N-pyrrolidino)methylene)-2-pyrazolin-5-one
    • 3-Methyl-1-phenyl-4-((1-pyrrolidinyl)methylene)-2-pyrazolin-5-one
    • BRN 0798582
    • 5-25-14-00511 (Beilstein Handbook Reference)
    • InChIKey: WHNGAXRFVNWKEE-KAMYIIQDSA-N
    • Inchi: InChI=1S/C15H17N3O/c1-12-14(11-17-9-5-6-10-17)15(19)18(16-12)13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10H2,1H3/b14-11-
    • SMILES: CC1=NN(C2C=CC=CC=2)C(=O)/C/1=C\N1CCCC1

Computed Properties

  • Exact Mass: 255.13731
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 255.137162174g/mol
  • Heavy Atom Count: 19
  • Complexity: 415
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • PSA: 35.91

3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)- Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://eng.biocuiyuan.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk